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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Ethoxybenzonitrile, a versatile

aromatic nitrile compound. It details the compound's chemical and physical properties, outlines

a primary synthetic route with a detailed experimental protocol, and discusses its key chemical

reactions. Spectroscopic data, including mass spectrometry, are presented to aid in

characterization. Safety and handling information is also provided. This document is intended

to serve as a valuable resource for researchers, chemists, and professionals in the field of drug

development and materials science who are interested in the synthesis, properties, and

applications of 4-Ethoxybenzonitrile.

Introduction
4-Ethoxybenzonitrile, also known as p-ethoxybenzonitrile, is an organic compound featuring a

benzene ring substituted with an ethoxy group (-OCH₂CH₃) and a nitrile group (-C≡N) at the

para position. Its structure lends it to a variety of chemical transformations, making it a valuable

intermediate in the synthesis of pharmaceuticals, agrochemicals, and liquid crystals. The

presence of both the electron-donating ethoxy group and the electron-withdrawing nitrile group

on the aromatic ring influences its reactivity and physical properties.

Chemical and Physical Properties
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A summary of the key physical and chemical properties of 4-Ethoxybenzonitrile is presented

in Table 1. This data is essential for its handling, application in reactions, and purification.

Table 1: Physical and Chemical Properties of 4-Ethoxybenzonitrile

Property Value Reference(s)

Molecular Formula C₉H₉NO [1]

Molecular Weight 147.17 g/mol [1]

CAS Number 25117-74-2 [1]

Appearance
White to light yellow powder or

crystals

Melting Point 60-64 °C

Boiling Point 258 °C (lit.)

Density 1.05 g/cm³

Refractive Index 1.52

Flash Point 258 °C

Solubility
Soluble in many organic

solvents.

Synthesis of 4-Ethoxybenzonitrile
A common and efficient method for the synthesis of 4-Ethoxybenzonitrile is the Williamson

ether synthesis, starting from 4-hydroxybenzonitrile and an ethylating agent such as ethyl

iodide or diethyl sulfate.

Synthesis Pathway: Williamson Ether Synthesis
The synthesis involves the deprotonation of the phenolic hydroxyl group of 4-

hydroxybenzonitrile by a base to form a phenoxide ion, which then acts as a nucleophile and

attacks the electrophilic ethylating agent in an Sₙ2 reaction.
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Caption: Williamson Ether Synthesis of 4-Ethoxybenzonitrile.

Experimental Protocol: Synthesis of 4-
Ethoxybenzonitrile
This protocol is a representative procedure for the Williamson ether synthesis of 4-
Ethoxybenzonitrile.

Materials:

4-Hydroxybenzonitrile

Ethyl iodide (or diethyl sulfate)

Potassium carbonate (anhydrous)

Acetone (anhydrous)

Dichloromethane

Deionized water

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser
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Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Filtration apparatus

Procedure:

To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-

hydroxybenzonitrile (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

Add anhydrous acetone to the flask to create a stirrable suspension.

Add ethyl iodide (1.2 eq) to the reaction mixture.

Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by

Thin Layer Chromatography (TLC).

After the reaction is complete (typically several hours), cool the mixture to room temperature.

Filter the solid potassium salts and wash the filter cake with a small amount of acetone.

Combine the filtrates and remove the acetone using a rotary evaporator.

Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

Wash the organic layer with deionized water, then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude 4-Ethoxybenzonitrile.

The crude product can be purified by recrystallization or column chromatography.

Chemical Reactivity and Transformations
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4-Ethoxybenzonitrile can undergo a variety of chemical transformations, primarily involving

the nitrile group.

Reduction of the Nitrile Group
The nitrile group of 4-Ethoxybenzonitrile can be reduced to a primary amine, 4-

ethoxybenzylamine, using various reducing agents. This transformation is valuable for the

synthesis of pharmaceutical intermediates.

4-Ethoxybenzonitrile

4-Ethoxybenzylamine

Reducing Agent
(e.g., LiAlH4 or H2/Catalyst)

Click to download full resolution via product page

Caption: Reduction of 4-Ethoxybenzonitrile to 4-Ethoxybenzylamine.

Experimental Protocol: Catalytic Hydrogenation

Charge a high-pressure reactor with 4-Ethoxybenzonitrile and a suitable solvent (e.g.,

ethanol or methanol).

Add a catalytic amount of a hydrogenation catalyst (e.g., Raney nickel or palladium on

carbon).

Seal the reactor and purge it with nitrogen, followed by hydrogen.

Pressurize the reactor with hydrogen to the desired pressure.

Heat the reaction mixture to the specified temperature with vigorous stirring.

Monitor the reaction by observing the hydrogen uptake.

Once the reaction is complete, cool the reactor to room temperature and carefully vent the

hydrogen.
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Filter the catalyst from the reaction mixture.

Remove the solvent under reduced pressure to obtain the crude 4-ethoxybenzylamine,

which can be further purified by distillation or crystallization.

Hydrolysis of the Nitrile Group
The nitrile group can be hydrolyzed to a carboxylic acid, 4-ethoxybenzoic acid, under acidic or

basic conditions.

4-Ethoxybenzonitrile

4-Ethoxybenzoic Acid

H3O+ or OH- / H2O
Heat
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Caption: Hydrolysis of 4-Ethoxybenzonitrile to 4-Ethoxybenzoic Acid.

Experimental Protocol: Basic Hydrolysis

In a round-bottom flask, dissolve 4-Ethoxybenzonitrile in an aqueous solution of a strong

base, such as sodium hydroxide.

Heat the mixture to reflux. Ammonia gas will be evolved.

Monitor the reaction by TLC until the starting material is consumed.

Cool the reaction mixture to room temperature.

Carefully acidify the solution with a strong acid (e.g., hydrochloric acid) to precipitate the 4-

ethoxybenzoic acid.

Collect the solid product by vacuum filtration and wash with cold water.

The product can be purified by recrystallization.
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Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 4-
Ethoxybenzonitrile.

Mass Spectrometry
The electron ionization mass spectrum of 4-Ethoxybenzonitrile is available through the NIST

WebBook.[1] The molecular ion peak ([M]⁺) is expected at m/z = 147.

Table 2: Key Mass Spectrometry Fragments

m/z Interpretation

147 Molecular Ion [M]⁺

119 [M - C₂H₄]⁺

103 [M - C₂H₄O]⁺

91 [C₇H₇]⁺

Safety and Handling
4-Ethoxybenzonitrile should be handled with appropriate safety precautions in a well-

ventilated area or fume hood.

Table 3: Hazard and Precautionary Statements
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GHS Pictogram(s) Signal Word
Hazard
Statement(s)

Precautionary
Statement(s)

alt text Warning

H302: Harmful if

swallowed. H312:

Harmful in contact

with skin. H332:

Harmful if inhaled.

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P280:

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.

Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should

be worn when handling this compound. In case of accidental exposure, refer to the Safety Data

Sheet (SDS) for detailed first-aid measures.

Conclusion
4-Ethoxybenzonitrile is a valuable and versatile chemical intermediate with applications in

various fields of chemical synthesis. This technical guide has provided a detailed overview of

its properties, a reliable synthetic method with an experimental protocol, and key chemical

transformations. The information presented herein is intended to be a practical resource for

scientists and researchers, facilitating the safe and effective use of this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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